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Adapalene-d6 Methyl Ester Adapalene-d6 Methyl Ester
Brand Name: Vulcanchem
CAS No.: 1330264-23-7
VCID: VC0141473
InChI: InChI=1S/C29H30O3/c1-31-27-8-7-24(14-26(27)29-15-18-9-19(16-29)11-20(10-18)17-29)22-3-4-23-13-25(28(30)32-2)6-5-21(23)12-22/h3-8,12-14,18-20H,9-11,15-17H2,1-2H3/i1D3,2D3
SMILES: COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)OC)C45CC6CC(C4)CC(C6)C5
Molecular Formula: C29H30O3
Molecular Weight: 432.593

Adapalene-d6 Methyl Ester

CAS No.: 1330264-23-7

Reference Standards

VCID: VC0141473

Molecular Formula: C29H30O3

Molecular Weight: 432.593

Adapalene-d6 Methyl Ester - 1330264-23-7

CAS No. 1330264-23-7
Product Name Adapalene-d6 Methyl Ester
Molecular Formula C29H30O3
Molecular Weight 432.593
IUPAC Name trideuteriomethyl 6-[3-(1-adamantyl)-4-(trideuteriomethoxy)phenyl]naphthalene-2-carboxylate
Standard InChI InChI=1S/C29H30O3/c1-31-27-8-7-24(14-26(27)29-15-18-9-19(16-29)11-20(10-18)17-29)22-3-4-23-13-25(28(30)32-2)6-5-21(23)12-22/h3-8,12-14,18-20H,9-11,15-17H2,1-2H3/i1D3,2D3
Standard InChIKey PGXNMQBGOVUZNC-WFGJKAKNSA-N
SMILES COC1=C(C=C(C=C1)C2=CC3=C(C=C2)C=C(C=C3)C(=O)OC)C45CC6CC(C4)CC(C6)C5
Synonyms Methyl 6-[3-(1-Adamantyl)-4-methoxyphenyl]-2-naphthalenecarboxylate-d6; 6-(4-Methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-2-naphthalenecarboxylic Acid Methyl Ester-d6;
PubChem Compound 71313024
Last Modified Nov 11 2021
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